Cas no 23723-29-7 (3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester)
23723-29-7 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
CAS No:23723-29-7
MF:C12H9FN2O2
MW:232.210466146469
CID:265418
PubChem ID:211896
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
- pyridin-3-ylmethyl 5-fluoropyridine-3-carboxylate
- 3-Pyridinylmethyl 5-fluoro-3-pyridinecarboxylate
- DTXSID20178391
- 23723-29-7
- 3-Pyridinecarboxylic acid, 5-fluoro-, 3-pyridinylmethyl ester
- 3-Pyridinemethanol, 5-fluoronicotinate
- 5-FLUORONICOTINIC ACID PYRIDIN-3-YLMETHYL ESTER
- BRN 0481403
-
- Inchi: 1S/C12H9FN2O2/c13-11-4-10(6-15-7-11)12(16)17-8-9-2-1-3-14-5-9/h1-7H,8H2
- InChI Key: JUOAVMLVMVXXFF-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(=C1)C(=O)OCC1C=NC=CC=1
Computed Properties
- Exact Mass: 232.06487
- Monoisotopic Mass: 232.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08
3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
23723-29-7 (3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester) Related Products
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- 455-70-9(methyl 5-fluoropyridine-3-carboxylate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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